N-CAPROIC ACID SODIUM SALT
N-CAPROIC ACID SODIUM SALT
Sodium hexanoate is an organic sodium salt resulting from the replacement of the proton from the carboxy group of hexanoic acid by a sodium ion. It has a role as a human metabolite. It contains a hexanoate.
Brand Name:
Vulcanchem
CAS No.:
10051-44-2
VCID:
VC0156145
InChI:
InChI=1S/C6H12O2.Na/c1-2-3-4-5-6(7)8;/h2-5H2,1H3,(H,7,8);/q;+1/p-1
SMILES:
CCCCCC(=O)[O-].[Na+]
Molecular Formula:
C6H11NaO2
Molecular Weight:
138.14 g/mol
N-CAPROIC ACID SODIUM SALT
CAS No.: 10051-44-2
Main Products
VCID: VC0156145
Molecular Formula: C6H11NaO2
Molecular Weight: 138.14 g/mol
CAS No. | 10051-44-2 |
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Product Name | N-CAPROIC ACID SODIUM SALT |
Molecular Formula | C6H11NaO2 |
Molecular Weight | 138.14 g/mol |
IUPAC Name | sodium;hexanoate |
Standard InChI | InChI=1S/C6H12O2.Na/c1-2-3-4-5-6(7)8;/h2-5H2,1H3,(H,7,8);/q;+1/p-1 |
Standard InChIKey | UDWXLZLRRVQONG-UHFFFAOYSA-M |
Isomeric SMILES | CCCCCC(=O)[O-].[Na+] |
SMILES | CCCCCC(=O)[O-].[Na+] |
Canonical SMILES | CCCCCC(=O)[O-].[Na+] |
Physical Description | Liquid |
Description | Sodium hexanoate is an organic sodium salt resulting from the replacement of the proton from the carboxy group of hexanoic acid by a sodium ion. It has a role as a human metabolite. It contains a hexanoate. |
Related CAS | 142-62-1 (Parent) |
Synonyms | Bi(OHex)3 bismuth(III)hexanoate calcium hexanoate calcium N-hexanoate caproate caproic acid caproic acid sodium salt capronic Acid hexanoate hexanoic acid hexanoic acid, barium salt hexanoic acid, calcium salt hexanoic acid, copper (2+) salt hexanoic acid, manganese (2+) salt hexanoic acid, nickel (2+) salt hexanoic acid, potassium salt hexanoic acid, rhodium (2+) salt hexanoic acid, sodium salt hexanoic acid, sodium salt (1:1) hexanoic acid, sodium salt, 1-(11)C-labeled n-caproic acid sodium caproate sodium capronate sodium hexanoate |
PubChem Compound | 4087444 |
Last Modified | Nov 11 2021 |
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